Cas no 1000518-05-7 (2-(2-fluoropyridin-4-yl)acetic acid)

• Product Name: 2-(2-fluoropyridin-4-yl)acetic acid
• CAS No: 1000518-05-7
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• MDL: MFCD09925241
• CID: 1124804
• PubChem ID: 55267814
• Update Time: 2025-06-09

2-(2-fluoropyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-4-pyridinyl)acetic acid
• 2-Fluoropyridine-4-acetic acid
• 2-(2-Fluoropyridin-4-yl)acetic acid
• AT23309
• (2-FLUOROPYRIDIN-4-YL)ACETIC ACID
• DB-226476
• 1000518-05-7
• 2-Fluoropyridine-4-acetic acid, 95%
• AKOS006314082
• SCHEMBL13089763
• EN300-212138
• 2-Fluoropyridine-4-acetic acid 95%
• 2-(2-fluoropyridin-4-yl)acetic acid

• MDL： MFCD09925241
• Inchi： 1S/C7H6FNO2/c8-6-3-5(1-2-9-6)4-7(10)11/h1-3H,4H2,(H,10,11)
• InChI Key： XSZBBYRBRYUCCG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)CC(=O)O

Computed Properties

• Exact Mass: 155.03825660g/mol
• Monoisotopic Mass: 155.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.2Ų

2-(2-fluoropyridin-4-yl)acetic acid Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(2-fluoropyridin-4-yl)acetic acid

Comprehensive Overview of 2-(2-Fluoropyridin-4-yl)acetic Acid (CAS No. 1000518-05-7)

2-(2-Fluoropyridin-4-yl)acetic acid (CAS No. 1000518-05-7) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its fluoropyridine core and acetic acid side chain, has garnered attention due to its unique chemical properties and versatility in synthetic chemistry. Researchers and industries are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The growing interest in fluorinated compounds like 2-(2-fluoropyridin-4-yl)acetic acid stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug design. With the rise of personalized medicine and targeted therapies, this compound aligns with the demand for novel small-molecule therapeutics. Its fluorine atom contributes to improved binding affinity and selectivity, making it a valuable intermediate in the synthesis of bioactive molecules.

In agrochemical applications, 2-(2-fluoropyridin-4-yl)acetic acid serves as a precursor for herbicides and fungicides. The fluoropyridine moiety is known to enhance the efficacy of crop protection agents, addressing global challenges such as pesticide resistance and sustainable agriculture. As environmental regulations tighten, the demand for eco-friendly fluorinated alternatives has surged, positioning this compound as a key player in green chemistry initiatives.

From a synthetic perspective, the compound's carboxylic acid group allows for diverse derivatization, enabling the creation of esters, amides, and other functionalized derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Recent publications highlight its use in high-throughput screening and fragment-based drug discovery, further solidifying its relevance in cutting-edge research.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 2-(2-fluoropyridin-4-yl)acetic acid, ensuring high purity for research applications. Quality control is paramount, especially when the compound is used in preclinical studies or API synthesis. Suppliers often provide detailed certificates of analysis (CoA) to meet the stringent requirements of pharmaceutical clients.

The compound's stability under various conditions has also been investigated, with studies focusing on its photostability and thermal degradation profiles. These properties are essential for formulating long-acting drugs or controlled-release systems, areas gaining traction due to patient compliance concerns. Additionally, its compatibility with biocompatible polymers makes it a candidate for drug delivery innovations.

Market trends indicate a rising demand for 2-(2-fluoropyridin-4-yl)acetic acid in regions with robust pharmaceutical R&D ecosystems, such as North America, Europe, and Asia-Pacific. The compound's patent landscape reveals ongoing exploration in oncology and CNS disorders, reflecting its therapeutic potential. Collaborations between academia and industry are accelerating its adoption, with contract research organizations (CROs) playing a pivotal role.

In conclusion, 2-(2-fluoropyridin-4-yl)acetic acid (CAS No. 1000518-05-7) exemplifies the convergence of fluorine chemistry and drug development. Its multifaceted applications, from small-molecule drugs to agrochemicals, underscore its importance in solving contemporary scientific challenges. As research advances, this compound is poised to remain at the forefront of innovation in life sciences and material chemistry.